Cas no 83217-05-4 (4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE)

• Product Name: 4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE
• CAS No: 83217-05-4
• MF: C₁₁H₈Br₂N₂
• MW: 328.002620697021
• CID: 1807657
• PubChem ID: 53440045
• Update Time: 2025-04-21

4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• 4,6-DIBROMO-2-(4-METHYLPHENYL)PYRIMIDINE
• 83217-05-4
• DTXSID50702320

• Inchi： 1S/C11H8Br2N2/c1-7-2-4-8(5-3-7)11-14-9(12)6-10(13)15-11/h2-6H,1H3
• InChI Key： JXTXGAQZMPFPOW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC(C2C=CC(C)=CC=2)=N1)Br

Computed Properties

• Exact Mass: 327.90337g/mol
• Monoisotopic Mass: 325.90542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.8Ų